Cas no 2160539-20-6 (3,3'-((2,2-diphenylethene-1,1-diyl)bis(4,1-phenylene))dipyridine)

• Product Name: 3,3'-((2,2-diphenylethene-1,1-diyl)bis(4,1-phenylene))dipyridine
• CAS No: 2160539-20-6
• MF: C₃₆H₂₆N₂
• MW: 486.605048656464
• CID: 5012063
• Update Time: 2025-10-12

3,3'-((2,2-diphenylethene-1,1-diyl)bis(4,1-phenylene))dipyridine Chemical and Physical Properties

Names and Identifiers

• 3,3'-((2,2-diphenylethene-1,1-diyl)bis(4,1-phenylene))dipyridine

• Inchi： 1S/C36H26N2/c1-3-9-29(10-4-1)35(30-11-5-2-6-12-30)36(31-19-15-27(16-20-31)33-13-7-23-37-25-33)32-21-17-28(18-22-32)34-14-8-24-38-26-34/h1-26H
• InChI Key： VEBWILBLNUGVTC-UHFFFAOYSA-N
• SMILES： C(/C1=CC=C(C2=CC=CN=C2)C=C1)(\C1=CC=C(C2=CC=CN=C2)C=C1)=C(\C1=CC=CC=C1)/C1=CC=CC=C1

Additional information on 3,3'-((2,2-diphenylethene-1,1-diyl)bis(4,1-phenylene))dipyridine

Research Briefing on 3,3'-((2,2-diphenylethene-1,1-diyl)bis(4,1-phenylene))dipyridine (CAS: 2160539-20-6)

The compound 3,3'-((2,2-diphenylethene-1,1-diyl)bis(4,1-phenylene))dipyridine (CAS: 2160539-20-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on its synthesis, properties, and potential applications, with a focus on its role in drug discovery and development.

Recent studies highlight the compound's unique structural features, which include a central diphenylethene core flanked by pyridine rings. This configuration imparts notable photophysical properties, making it a promising candidate for applications in fluorescent probes and optoelectronic materials. Additionally, its ability to interact with biological targets has spurred interest in its therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's binding affinity for specific protein targets, revealing its potential as a scaffold for kinase inhibitors. The research employed molecular docking and in vitro assays to demonstrate its inhibitory effects on key signaling pathways implicated in cancer progression.

Further investigations into its pharmacokinetic properties, as reported in ACS Chemical Biology, have shown favorable metabolic stability and low cytotoxicity in preclinical models. These findings suggest that 3,3'-((2,2-diphenylethene-1,1-diyl)bis(4,1-phenylene))dipyridine could serve as a lead compound for the development of novel therapeutics targeting inflammatory and oncological diseases.

Ongoing research is also exploring its utility in nanotechnology, particularly in the design of supramolecular assemblies. A recent preprint on ChemRxiv details its use in constructing luminescent metal-organic frameworks (MOFs), which exhibit tunable emission properties for sensing applications.

In conclusion, 3,3'-((2,2-diphenylethene-1,1-diyl)bis(4,1-phenylene))dipyridine represents a versatile molecule with broad applicability in both biomedical and materials science. Future studies should focus on optimizing its bioactivity and exploring its mechanisms of action in greater depth.